N-benzyl-4-(6-morpholinopyrimidin-4-yl)piperazine-1-carboxamide

• IUPAC Name: N-benzyl-4-(6-morpholin-4-ylpyrimidin-4-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C20H26N6O2/c27-20(21-15-17-4-2-1-3-5-17)26-8-6-24(7-9-26)18-14-19(23-16-22-18)25-10-12-28-13-11-25/h1-5,14,16H,6-13,15H2,(H,21,27)
• InChI Key: RUTRMOSJNUWJGU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=NC=N2)N3CCOCC3)C(=O)NCC4=CC=CC=C4
• Molecular Formula: C20H26N6O2
• Molecular Weight: 382.5 g/mol

Description

N-benzyl-4-(6-morpholinopyrimidin-4-yl)piperazine-1-carboxamide, also known as BMPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BMPP is a piperazine derivative that has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Scientific Research Applications

Synthesis and Medicinal Chemistry

• Heterocyclic Carboxamides : This compound class, including structures similar to N-benzyl-4-(6-morpholinopyrimidin-4-yl)piperazine-1-carboxamide, has been synthesized and evaluated as potential antipsychotic agents. They show promising binding to dopamine and serotonin receptors, indicating potential use in psychiatric medication (Norman et al., 1996).

Bioactive Compounds and Drug Discovery

• Antimicrobial and Antifungal Agents : Compounds containing the piperazine/morpholine moiety have been synthesized and tested for antimicrobial activity against various pathogens. This suggests potential applications in developing new antibiotics and antifungals (Devarasetty et al., 2019).
• Anti-inflammatory and Analgesic Agents : Derivatives of this compound class have been investigated for their analgesic and anti-inflammatory activities, indicating potential for developing new pain relief and anti-inflammatory drugs (Abu‐Hashem et al., 2020).

Analytical and Environmental Chemistry

• Fluorescent Ligands : Derivatives of this compound have been developed as environment-sensitive fluorescent ligands for receptor studies. This application is crucial in biomedical research for tracking and imaging specific receptors (Lacivita et al., 2009).
• Luminescent Properties : Studies on the luminescent properties and photo-induced electron transfer of naphthalimides with piperazine substituents indicate potential applications in optical materials and sensors (Gan et al., 2003).

Pharmacokinetics and Metabolism

• Drug Metabolism Studies : Research on the metabolism of related compounds, such as flumatinib, provides insights into how these types of drugs are processed in the body, which is vital for drug development and safety evaluation (Gong et al., 2010).